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Compound of Interest

Compound Name: IPR-803

Cat. No.: B2827500

Essential Safety and Handling Guide for IPR-803

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling IPR-803. Given that a specific Safety Data Sheet
(SDS) for IPR-803 is not readily available, this compound should be handled as a substance
with unknown potential hazards. The following procedures are based on established best
practices for handling research-grade chemical compounds in a laboratory setting. A thorough
risk assessment should be conducted by the user before beginning any work with this material.

Personal Protective Equipment (PPE)

The appropriate Personal Protective Equipment (PPE) must be worn at all times when handling
IPR-803 to minimize exposure. The level of PPE may vary depending on the procedure being
performed.
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BENGHE

Task

Body Protection

Hand Protection

Eye/Face
Protection

Respiratory
Protection

Receiving/Unpac

king

Lab coat

Nitrile gloves

Safety glasses

with side shields

Not generally

required

Weighing
Powder

Lab coat

Double nitrile

gloves

Safety goggles
and face shield

Recommended
to be performed
in a certified
chemical fume
hood. If not
possible, a
NIOSH-approved
respirator (e.g.,

N95) is required.

Preparing
Solutions

Lab coat

Double nitrile

gloves

Chemical splash
goggles and face
shield

Work should be
conducted in a
certified chemical

fume hood.

Cell
Culture/Assays

Lab coat

Nitrile gloves

Safety glasses

with side shields

Work should be
performed in a
biological safety

cabinet.

Note: Always inspect gloves for tears or punctures before use and change them immediately if

they become contaminated.[1][2] Disposable lab coats are recommended when handling

significant quantities of the solid compound.

Operational and Disposal Plans

Standard Operating Procedures:

e Acquisition and Storage:

o Upon receipt, inspect the package for any signs of damage or leakage in a well-ventilated

area.
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o Store IPR-803 in a tightly sealed container in a cool, dry, and well-ventilated area, away
from incompatible materials. Long-term storage at -20°C is recommended.

e Handling:

All work with solid IPR-803 or concentrated solutions should be conducted in a certified

[¢]

chemical fume hood to minimize inhalation exposure.[3]

[¢]

Use dedicated equipment (spatulas, weighing paper, etc.) and decontaminate it after use.

[e]

Avoid the formation of dust and aerosols.[4]
o Wash hands thoroughly after handling, even if gloves were worn.[5]
Disposal Plan:

o Waste Segregation: All waste contaminated with IPR-803, including unused solid, solutions,
and contaminated labware (e.g., pipette tips, tubes, gloves), must be collected in a
designated hazardous waste container.[6]

o Labeling: The hazardous waste container must be clearly labeled as "Hazardous Chemical
Waste" and list the contents, including "IPR-803."[6]

o Disposal Method: Disposal should not be done via standard drains or trash.[6][7] The
collected hazardous waste must be disposed of through an approved chemical waste
disposal service in accordance with all local, state, and federal regulations.[8] Organic
solutions may be suitable for incineration in a controlled environment.[6]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b2827500?utm_src=pdf-body
https://www.benchchem.com/product/b2827500?utm_src=pdf-body
https://bitesizebio.com/58195/protease-inhibitors-101/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.diagenode.com/files/SDS/Protease/SDS-C12010010_C12010011_C12010012-Protease_Inhibitor_Mix-GB-en-GHS_2_0.pdf
https://www.benchchem.com/product/b2827500?utm_src=pdf-body
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://www.benchchem.com/product/b2827500?utm_src=pdf-body
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2827500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency Situation

Immediate Action

Skin Contact

Immediately remove contaminated clothing.
Flush the affected area with copious amounts of
water for at least 15 minutes. Seek medical

attention if irritation persists.[9]

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open.[9][10] Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Minor Spill

Alert others in the area. Wear appropriate PPE,
including double gloves, a lab coat, and eye
protection. Cover the spill with an absorbent
material (e.g., vermiculite, sand).[11][12] Collect
the absorbed material into a designated
hazardous waste container. Clean the spill area

with a suitable decontaminating solution.

Major Spill

Evacuate the immediate area and alert others.
[10][12] Close the laboratory door and prevent
entry. Contact your institution's emergency
response team or local emergency services.
Provide them with details of the spilled

substance.[10]

Experimental Protocols

While specific experimental protocols involving IPR-803 will vary, the following general

principles should be applied:
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» Risk Assessment: Before any new procedure, perform a risk assessment to identify potential
hazards and establish appropriate control measures.

e Fume Hood Use: Any procedure that may generate aerosols or involve volatile solvents must
be performed in a certified chemical fume hood.

» Personal Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[5][13]

e Training: Ensure all personnel handling IPR-803 are trained on its potential hazards and the
emergency procedures.

Workflow for Handling IPR-803dot

// Node Definitions start [label="Start: Receive IPR-803", fillcolor="#F1F3F4"]; inspect
[label="Inspect Package in Ventilated Area", fillcolor="#F1F3F4"]; store [label="Store at -20°C",
fillcolor="#F1F3F4"]; don_ppe [label="Don Appropriate PPE", fillcolor="#FBBC05",
fontcolor="#202124"]; weigh [label="Weigh Solid in Fume Hood", fillcolor="#F1F3F4"];
prepare_solution [label="Prepare Solution in Fume Hood", fillcolor="#F1F3F4"]; experiment
[label="Perform Experiment", fillcolor="#F1F3F4"]; spill_check [label="Spill or Exposure?",
shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; emergency [label="Follow
Emergency Procedures”, fillcolor="#EA4335", fontcolor="#FFFFFF"]; waste [label="Collect
Waste in Labeled Container”, fillcolor="#4285F4", fontcolor="#FFFFFF"]; dispose
[label="Dispose via Approved Chemical Waste Service", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; end [label="End", fillcolor="#F1F3F4"];

// Edge Definitions start -> inspect; inspect -> store; store -> don_ppe; don_ppe -> weigh;
weigh -> prepare_solution; prepare_solution -> experiment; experiment -> spill_check;
spill_check -> emergency [label="Yes"]; emergency -> experiment [label="After resolution"];
spill_check -> waste [label="No"]; waste -> dispose; dispose -> end; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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